Cas no 4509-11-9 (6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione)

• Product Name: 6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione
• CAS No: 4509-11-9
• MF: C₄H₆O₃S
• MW: 134.153640270233
• MDL: MFCD00065014
• CID: 929795
• PubChem ID: 20597
• Update Time: 2025-10-28

6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-epoxytetrahydrothiophene-1,1-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane-3,3-dione
• 2,3-Epoxy-1,4-butanediyl sulfone
• 2,3-Epoxytetramethylene sulfone
• 3,4-Epoxy-1,2,3,4-tetrahydrothiophene-1,1-dioxide
• 3,4-epoxy-2,3,4,5-tetrahydrothiophene-1,1-dioxide
• 3,4-Epoxysulfolane
• 3,4-Epoxy-tetrahydro-thiophen-1,1-dioxid
• 3,4-epoxythiolane 1,1-dioxide
• EINECS 224-827-3
• Tetramethylene sulfone,2,3-epoxy
• 6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione
• 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione
• 3,4-Epoxytetrahydrothiophene 1,1-dioxide
• MFCD00065014
• VS-02462
• F1294-0015
• 4-19-00-00111 (Beilstein Handbook Reference)
• AKOS016039439
• SY152222
• 6-oxa-3lambda-thiabicyclo[3.1.0]hexane-3,3-dione
• Z56941977
• WLN: T35 BO ESWTJ
• 3,4-Epoxytetrahydrothiophene-1,1-dioxide, technical grade
• STK711900
• 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane 3,3-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane,3-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane3,3-dioxide
• NSC 24263
• NS00046529
• BBL010360
• InChI=1/C4H6O3S/c5-8(6)1-3-4(2-8)7-3/h3-4H,1-2H
• Tetramethylene sulfone, 2,3-epoxy-
• AKOS000269521
• DB-051263
• 3,4-Epoxytetrahydrothiophene-1,1-dioxide, 97%
• 2,4-butanediyl sulfone
• NSC24263
• NSC-24263
• E?-thiabicyclo[3.1.0]hexane-3,3-dione
• BRN 0113462
• 6-Oxa-3-thiabicyclo[3.1.0]hexane 3,3-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane, 3,3-dioxide
• AT11458
• 4509-11-9
• Thiophene, tetrahydro-3,4-epoxy-, 1,1-dioxide
• Tetramethylene sulfone,3-epoxy-
• 6-oxa-3lambda~6~-thiabicyclo[3.1.0]hexane-3,3-dione
• 6-oxa-3??-thiabicyclo[3.1.0]hexane-3,3-dione
• DTXSID30963336
• SCHEMBL635289
• 6-oxa-3
• EN300-13553
• Tetrahydro-3,4-epoxythiophene 1,1-dioxide
• 6-OXA-3-THIABICYCLO(3.1.0)HEXANE 3,3-DIOXIDE
• ALBB-025556

• MDL： MFCD00065014
• Inchi： 1S/C4H6O3S/c5-8(6)1-3-4(2-8)7-3/h3-4H,1-2H2
• InChI Key： SZAIAWVGWTXVMB-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1)O2)(=O)=O

Computed Properties

• Exact Mass: 134.00400
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 46.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.272 (estimate)
• Melting Point: 145-150 °C (lit.)
• Boiling Point: 113°C
• Refractive Index: 1.4661 (estimate)
• PSA: 55.05000
• LogP: 0.26300
• Solubility: Not determined

6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• RTECS：RP3850000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes

Additional information on 6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione

6-Oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione (CAS No. 4509-11-9): A Versatile Heterocyclic Compound with Broad Applications

6-Oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione (CAS No. 4509-11-9) is a unique heterocyclic compound that has garnered significant attention in both academic research and industrial applications. This bicyclic structure, featuring both oxygen and sulfur atoms, exhibits remarkable chemical properties that make it valuable in various fields, including pharmaceuticals, agrochemicals, and material science. The compound's systematic name may appear complex, but its 6-oxa-3lambda6-thiabicyclo core is the key to its versatility and reactivity.

The growing interest in sulfur-containing heterocycles has positioned 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione as a compound of high relevance. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. Its unique structure allows for diverse modifications, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its role in targeting specific biological pathways, which aligns with the current trend towards precision medicine and targeted therapies.

In the agrochemical sector, 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione derivatives have shown promise as crop protection agents. The compound's ability to interact with biological systems makes it a candidate for developing new pesticides and herbicides, addressing the global demand for sustainable agricultural solutions. With the increasing focus on green chemistry and environmentally friendly agrochemicals, this compound's potential is being explored to reduce the ecological footprint of farming practices.

Material science is another area where 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione has found applications. Its incorporation into polymers and coatings can enhance properties such as thermal stability, mechanical strength, and chemical resistance. These advancements are particularly relevant in industries like automotive, aerospace, and electronics, where high-performance materials are in constant demand. The compound's ability to form stable heterocyclic structures contributes to the development of innovative materials with tailored functionalities.

The synthesis of 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione involves sophisticated organic chemistry techniques, often requiring precise control over reaction conditions. Researchers have developed various synthetic routes to optimize yield and purity, making the compound more accessible for industrial applications. The growing body of literature on its synthesis reflects the scientific community's interest in this molecule and its derivatives.

From a commercial perspective, the demand for 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione is on the rise, driven by its expanding applications. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical companies. The compound's market growth is also supported by advancements in process optimization and cost-effective synthesis, making it a viable option for large-scale use.

In conclusion, 6-Oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione (CAS No. 4509-11-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, combined with its diverse applications, makes it a subject of ongoing research and development. As scientific understanding of this molecule deepens, its role in addressing contemporary challenges in medicine, agriculture, and material science is expected to grow, solidifying its position as a valuable chemical entity.